(5-Methylpyridin-3-yl)methanol
Cat. No. B025313
Key on ui cas rn:
102074-19-1
M. Wt: 123.15 g/mol
InChI Key: MRQAYFYTWNIVFN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08673908B2
Procedure details
3-Hydroxymethyl-5-methylpyridine (972 mg, 7.89 mmol) was dissolved in dichloromethane (30 mL). To this, manganese dioxide (7.5 g) was added and the mixture was stirred at room temperature for 1 hour. The reaction mixture was filtered through Celite and the solvent was evaporated off under reduced pressure. The residue was purified by silica gel column chromatography (chloroform/methanol=19/1) to give 3-formyl-5-methylpyridine (936 mg, yield: 98%).
Yield
98%
Identifiers
|
REACTION_CXSMILES
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[OH:1][CH2:2][C:3]1[CH:4]=[N:5][CH:6]=[C:7]([CH3:9])[CH:8]=1>ClCCl.[O-2].[O-2].[Mn+4]>[CH:2]([C:3]1[CH:4]=[N:5][CH:6]=[C:7]([CH3:9])[CH:8]=1)=[O:1] |f:2.3.4|
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Inputs
Step One
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Name
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|
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Quantity
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972 mg
|
|
Type
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reactant
|
|
Smiles
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OCC=1C=NC=C(C1)C
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Name
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|
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Quantity
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30 mL
|
|
Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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Quantity
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7.5 g
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Type
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catalyst
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Smiles
|
[O-2].[O-2].[Mn+4]
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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the mixture was stirred at room temperature for 1 hour
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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The reaction mixture was filtered through Celite
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent was evaporated off under reduced pressure
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was purified by silica gel column chromatography (chloroform/methanol=19/1)
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
|
|
Smiles
|
C(=O)C=1C=NC=C(C1)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 936 mg | |
| YIELD: PERCENTYIELD | 98% | |
| YIELD: CALCULATEDPERCENTYIELD | 97.9% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
